Cas no 1805243-42-8 (2-Chloro-6-phenylpyridine-3-sulfonyl chloride)

2-Chloro-6-phenylpyridine-3-sulfonyl chloride is a versatile sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other functionalized pyridine compounds. Its reactive sulfonyl chloride group enables efficient coupling with amines or alcohols, facilitating the construction of complex molecular architectures. The chloro and phenyl substituents enhance its utility in cross-coupling reactions and further derivatization. This compound is valued for its stability under standard conditions and high purity, making it suitable for pharmaceutical and agrochemical applications. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.

2-Chloro-6-phenylpyridine-3-sulfonyl chloride structure

1805243-42-8 structure

Product Name:2-Chloro-6-phenylpyridine-3-sulfonyl chloride

CAS No:1805243-42-8

MF:C₁₁H₇Cl₂NO₂S

MW:288.149779558182

CID:4903293

Update Time:2025-06-06

2-Chloro-6-phenylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-phenylpyridine-3-sulfonyl chloride
- Inchi： 1S/C11H7Cl2NO2S/c12-11-10(17(13,15)16)7-6-9(14-11)8-4-2-1-3-5-8/h1-7H
- InChI Key： XIJUCRULHWASOO-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(C2C=CC=CC=2)=N1)S(=O)(=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 349
XLogP3: 3.5
Topological Polar Surface Area: 55.4

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029009462-250mg	2-Chloro-6-phenylpyridine-3-sulfonyl chloride	1805243-42-8	95%	250mg	$970.20	2022-04-01
Alichem	A029009462-1g	2-Chloro-6-phenylpyridine-3-sulfonyl chloride	1805243-42-8	95%	1g	$2,808.15	2022-04-01